Cas no 205535-92-8 ((2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethyl)-carbamic acid benzyl ester)

(2-[2-(2-Hydroxy-ethoxy)-ethoxy]-ethyl)-carbamic acid benzyl ester is a synthetic organic compound featuring a polyethylene glycol (PEG) linker terminated with a hydroxy group and a benzyl carbamate protecting group. This structure imparts water solubility and reactivity, making it useful in bioconjugation and polymer chemistry. The hydroxyl group allows for further functionalization, while the benzyl carbamate moiety provides a cleavable protecting group for amines under mild conditions. Its PEG spacer enhances biocompatibility and reduces immunogenicity, making it valuable in drug delivery and peptide synthesis. The compound’s balanced hydrophilicity and stability under physiological conditions make it a versatile intermediate in pharmaceutical and materials science applications.
(2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethyl)-carbamic acid benzyl ester structure
205535-92-8 structure
Product Name:(2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethyl)-carbamic acid benzyl ester
CAS No:205535-92-8
MF:C14H21NO5
MW:283.320244550705
MDL:MFCD07357495
CID:909995
PubChem ID:15544425
Update Time:2025-10-29

(2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethyl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

    • (2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethyl)-carbamic acid benzyl ester
    • {2-[2-(2-HYDROXY-ETHOXY)-ETHOXY]-ETHYL}-CARBAMIC ACID BENZYL ESTER
    • benzyl N-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]carbamate
    • 2-[2-{2-(N-benzyloxycarbonyl)aminoethoxy}ethoxy]ethanol
    • AG-E-50773
    • AGN-PC-00PM25
    • Carbamic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethyl]-, phenylmethyl ester
    • CTK4E4516
    • KB-205750
    • Benzyl (2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate
    • SCHEMBL21069701
    • EN300-12616321
    • A1-37294
    • AKOS030531143
    • Carbamic acid, N-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]-, phenylmethyl ester
    • SY031211
    • benzyl(2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate
    • CbzNH-PEG3-OH
    • IVKHGEFIYNDLAH-UHFFFAOYSA-N
    • CS-0254672
    • W18504
    • 205535-92-8
    • MFCD07357495
    • DB-108528
    • N-Cbz-2-[2-(2-aminoethoxy)ethoxy]ethanol
    • DTXSID50573916
    • Benzyl {2-[2-(2-hydroxyethoxy)ethoxy]ethyl}carbamate
    • AS-73172
    • BENZYL N-{2-[2-(2-HYDROXYETHOXY)ETHOXY]ETHYL}CARBAMATE
    • MDL： MFCD07357495
    • Inchi： 1S/C14H21NO5/c16-7-9-19-11-10-18-8-6-15-14(17)20-12-13-4-2-1-3-5-13/h1-5,16H,6-12H2,(H,15,17)
    • InChI Key： IVKHGEFIYNDLAH-UHFFFAOYSA-N
    • SMILES： O(CCOCCO)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 283.14200
  • Monoisotopic Mass: 283.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 77Ų

Experimental Properties

  • PSA: 77.02000
  • LogP: 1.32920

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(2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethyl)-carbamic acid benzyl ester Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:205535-92-8)Benzyl (2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate
Order Number:LE8087
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:205535-92-8)Benzyl (2-(2-(2-hydroxyethoxy)ethoxy)ethyl)carbamate
LE8087
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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